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Compound of Interest

Compound Name: Neuropeptide Y (3-36), human

Cat. No.: B13386671

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper dissolution and storage of
Neuropeptide Y (3-36) human peptide, a crucial step for ensuring its stability, activity, and the
reproducibility of experimental results.

Introduction

Neuropeptide Y (NPY) is a 36-amino acid peptide neurotransmitter widely expressed in the
central and peripheral nervous systems. The fragment Neuropeptide Y (3-36) is a C-terminal
fragment of NPY, produced by the cleavage of NPY by dipeptidyl peptidase 4 (DPP-4).[1] Itis a
selective agonist for the Neuropeptide Y receptor Y2 (Y2R), a G-protein coupled receptor
involved in various physiological processes, including the regulation of appetite, blood
pressure, and neurotransmitter release.[1][2] Proper handling and storage of this peptide are
critical for its use in in vitro and in vivo studies.

Quantitative Data Summary

The following tables summarize key quantitative data for Neuropeptide Y (3-36) human
peptide.

Table 1: Solubility Data
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Solvent Concentration Notes
) Recommended for aqueous
Sterile Water ~1 mg/mL _
solutions.[3]
May require sonication to fully
DMSO 100 mg/mL (24.93 mM) dissolve. Use newly opened,

anhydrous DMSO.[2]

Table 2: Storage Conditions

Storage .
Form Duration Notes
Temperature
N Store sealed and
Lyophilized Powder -20°C 1 year ]
away from moisture.
Store sealed and
-80°C 2 years ]
away from moisture.
Stock Solution in Store in tightly sealed
-20°C 1 month )
DMSO aliquots.
Store in tightly sealed
-80°C 6 months )
aliquots.
Aqueous Stock
] +4°C Up to 5 days For short-term use.
Solution
Aliquot to avoid
-20°C Up to 1 month
freeze-thaw cycles.
Aliguot to avoid
-80°C Up to 6 months

freeze-thaw cycles.

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized Neuropeptide

Y (3-36) in Sterile Water
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This protocol is recommended for preparing aqueous stock solutions for use in cell culture and

other biological assays.

Materials:

Vial of lyophilized Neuropeptide Y (3-36) human peptide
High-purity sterile water (e.g., Milli-Q or WFI grade)
Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate: Allow the vial of lyophilized peptide to warm to room temperature before opening
to prevent condensation.

Centrifuge: Briefly centrifuge the vial to ensure all the powder is at the bottom.

Solvent Addition: Using a calibrated pipette, add the required volume of sterile water to the
vial to achieve the desired stock concentration (e.g., 1 mg/mL).

Dissolution: Gently vortex or pipette the solution up and down to ensure the peptide is fully
dissolved. A clear solution should be obtained.

Aliquoting: Aliquot the stock solution into sterile, single-use, low-protein-binding
microcentrifuge tubes. This is critical to avoid repeated freeze-thaw cycles which can
degrade the peptide.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-
term storage (up to 6 months).

Protocol 2: Reconstitution of Lyophilized Neuropeptide
Y (3-36) in DMSO

This protocol is suitable for creating a highly concentrated stock solution.
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Materials:

Vial of lyophilized Neuropeptide Y (3-36) human peptide

Anhydrous, high-purity DMSO (use a newly opened bottle)

Sterile polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Ultrasonic water bath

Procedure:

Equilibrate and Centrifuge: As described in Protocol 1.

» Solvent Addition: Add the calculated volume of DMSO to the vial to achieve the desired high
concentration (e.g., 100 mg/mL).

o Dissolution: Gently vortex the tube. If the peptide does not fully dissolve, sonicate the tube in
an ultrasonic water bath for short intervals until the solution is clear.

» Aliquoting and Storage: Aliquot and store as described in Protocol 1. Store at -20°C for up to
1 month or -80°C for up to 6 months.

Important Note for Cell Culture: When using a DMSO stock solution for cell culture
experiments, ensure the final concentration of DMSO in the culture medium is non-toxic to the
cells (typically <0.5%, with some primary cells requiring <0.1%).

Signaling Pathway and Experimental Workflow
Neuropeptide Y (3-36) Signaling Pathway through the Y2
Receptor

Neuropeptide Y (3-36) is a selective agonist for the Y2 receptor, which is a G-protein coupled
receptor (GPCR) that couples to the inhibitory G-protein, Gi. Activation of the Y2 receptor by
NPY (3-36) leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular
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cyclic AMP (cAMP) levels. This, in turn, affects the activity of protein kinase A (PKA) and
downstream signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. medchemexpress.com [medchemexpress.com]

3. cdn.caymanchem.com [cdn.caymanchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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